Cas no 1805968-25-5 (3-Hydroxy-2-nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 3-Hydroxy-2-nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1805968-25-5
• MF: C₇H₂F₆N₂O₄
• MW: 292.092202663422
• CID: 4833962
• Update Time: 2025-06-08

3-Hydroxy-2-nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F6N2O4/c8-6(9,10)3-1-2(19-7(11,12)13)4(16)5(14-3)15(17)18/h1,16H
• InChI Key： NDXRVXQEQJUYOO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C([N+](=O)[O-])N=1)O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 340
• XLogP3: 3.3
• Topological Polar Surface Area: 88.2

Additional information on 3-Hydroxy-2-nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

Introduction to 3-Hydroxy-2-nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1805968-25-5)

3-Hydroxy-2-nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine, identified by the CAS number 1805968-25-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that serves as a fundamental scaffold in the synthesis of numerous bioactive molecules. The presence of multiple functional groups, including hydroxyl, nitro, trifluoromethoxy, and trifluoromethyl substituents, imparts unique chemical properties and reactivity patterns that make it a valuable intermediate in drug discovery and development.

The structural features of 3-Hydroxy-2-nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine contribute to its potential utility in the design of novel therapeutic agents. The nitro group, for instance, can be readily reduced to an amine, providing a versatile handle for further functionalization. Meanwhile, the hydroxyl group offers opportunities for etherification or esterification reactions, enhancing the compound's compatibility with various synthetic pathways. The trifluoromethoxy and trifluoromethyl groups introduce electron-withdrawing effects and lipophilicity, respectively, which can modulate the pharmacokinetic and pharmacodynamic properties of derivatives.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit antimicrobial, anti-inflammatory, anticancer, and anti-viral properties. Among these derivatives, those incorporating fluorinated moieties have shown enhanced metabolic stability and improved binding affinity to biological targets. The compound 3-Hydroxy-2-nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1805968-25-5) is particularly noteworthy for its potential in developing next-generation pharmaceuticals.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer. By modifying the structure of 3-Hydroxy-2-nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine, researchers can generate novel inhibitors with high selectivity and potency. For example, recent studies have shown that trifluoromethylated pyridines can enhance binding interactions with target proteins due to their ability to stabilize positive charges and improve solubility profiles.

Another area where this compound shows promise is in the development of antiviral agents. The fluoro-substituents in its structure can increase resistance to metabolic degradation by enzymes such as cytidine deaminases, which are commonly found in viruses like HIV and hepatitis C. This property makes 3-Hydroxy-2-nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1805968-25-5) an attractive candidate for designing antiviral drugs with prolonged half-lives and improved efficacy.

The synthesis of 3-Hydroxy-2-nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available precursors such as 2-amino-pyridine or 4-chloro-pyridine, various functional groups can be introduced through nucleophilic substitution, oxidation-reduction reactions, and protective group strategies. The use of fluorinating agents like trifluoromethanesulfonic anhydride or Selectfluor® allows for the introduction of trifluoromethoxy and trifluoromethyl groups with high regioselectivity. These synthetic methodologies underscore the compound's importance as a building block in medicinal chemistry.

In academic research, 3-Hydroxy-2-nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1805968-25-5) has been employed in studies aimed at understanding structure-activity relationships (SAR) in drug design. By systematically modifying its substituents and evaluating their impact on biological activity, researchers can gain insights into how different functional groups influence molecular recognition processes. Such studies are crucial for optimizing lead compounds into viable drug candidates.

The pharmaceutical industry has also recognized the potential of this compound as a starting material for high-value APIs (Active Pharmaceutical Ingredients). Companies specializing in custom synthesis offer 3-Hydroxy-2-nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1805968-25-5) for use in contract research organizations (CROs) and drug development programs. Its versatility allows for rapid prototyping and screening of new drug candidates across different therapeutic areas.

Future directions in the study of 3-Hydroxy-2-nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine may include exploring its role in emerging fields such as precision medicine and personalized therapeutics. By leveraging advanced computational techniques like molecular docking and virtual screening, researchers can identify new applications for this compound in targeted therapies tailored to individual patient profiles.

In conclusion,3-Hydroxy-2-nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1805968-25-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad utility as an intermediate. Its potential applications in kinase inhibition, antiviral therapy, and other therapeutic areas make it a cornerstone of modern drug discovery efforts. As research continues to uncover new possibilities for this compound,3-Hydroxy-2-nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine is poised to play an increasingly important role in shaping the future of medicine.